1-[2-(2-Trifluoromethyl-phenyl)-thiazol-4-yl]-ethanone

• IUPAC Name: 1-[2-[2-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethanone
• InChI: InChI=1S/C12H8F3NOS/c1-7(17)10-6-18-11(16-10)8-4-2-3-5-9(8)12(13,14)15/h2-6H,1H3
• InChI Key: VYNNOPXDNGBREV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CSC(=N1)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C12H8F3NOS
• Molecular Weight: 271.26 g/mol

Description

The compound “1-[2-(2-Trifluoromethyl-phenyl)-thiazol-4-yl]-ethanone” is a complex organic molecule that contains a trifluoromethyl group (-CF3), a phenyl group (a variant of benzene), and a thiazole ring. The trifluoromethyl group is a common moiety in many pharmaceuticals and agrochemicals, enhancing chemical and metabolic stability, improving lipophilicity and bioavailability, and increasing protein binding affinity. Thiazole is a five-membered heterocyclic moiety that possesses a wide range of biological activities.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions occur. The trifluoromethyl group, for example, is known to undergo various types of reactions, including nucleophilic and electrophilic substitutions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

TFM-thiazole derivatives have garnered attention in medicinal chemistry due to their potential as drug candidates. Researchers have explored their synthesis and biological activities. . Notably, TFM groups can enhance drug stability, lipophilicity, and metabolic stability.

Antitumor Agents

TFM-thiazole derivatives exhibit promising antitumor activity. Researchers have synthesized key intermediates for antitumor agents using TFM-thiazole as a building block. .

Computational Chemistry

Researchers use computational methods to explore the electronic structure, reactivity, and binding interactions of TFM-thiazole derivatives. Quantum chemical calculations provide insights into their behavior and potential applications.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and storage procedures should be followed to minimize risks.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of compounds containing a thiazole ring and a trifluoromethyl group, this compound could have potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

It’s known that thiazole derivatives can undergo electrophilic substitution at the c-5 atom and nucleophilic substitution at the c-2 atom . This allows them to interact with various biological targets, potentially leading to their wide range of observed effects.

Biochemical Pathways

Thiazole derivatives have been found to interact with a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The compound’s molecular weight is 1741199 , which may influence its bioavailability and pharmacokinetic profile.

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

The compound is stable under normal conditions , suggesting that it may be relatively resistant to environmental influences.